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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of analytical techniques for the separation

of Uranium-236 (²³⁶U) from other uranium isotopes. Due to the identical chemical properties of

isotopes, physical methods are predominantly employed for their separation. This document

focuses on a historically significant and effective method, electromagnetic isotope separation,

for which a detailed protocol is available. Other modern analytical techniques, primarily used for

the measurement of ²³⁶U, are also discussed.

Electromagnetic Isotope Separation of Uranium-236
Electromagnetic Isotope Separation (EMIS) is a technique that utilizes the mass difference

between isotopes to separate them in a magnetic field. This method was successfully used to

enrich ²³⁶U from neutron-irradiated uranium.[1]

Experimental Protocol: Electromagnetic Separation of
Irradiated Uranium
This protocol is based on the process described in the Oak Ridge National Laboratory report

ORNL-1169.[1]

1. Feed Material Preparation:
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Start with neutron-irradiated uranium metal. This irradiation process increases the
concentration of ²³⁶U through neutron capture by ²³⁵U.
Chemically process the irradiated uranium to convert it into a suitable feed material for the
ion source of the mass separator. Uranium tetrachloride (UCl₄) is a commonly used form.

2. Ion Source and Acceleration:

Introduce the uranium tetrachloride into the ion source of the electromagnetic separator.
Vaporize and ionize the UCl₄ to create a beam of positively charged uranium ions.
Extract the uranium ions from the source and accelerate them through a high-voltage electric
field.

3. Isotope Separation in Magnetic Field:

Direct the accelerated ion beam into a large vacuum chamber placed within a strong,
uniform magnetic field.
The magnetic field forces the ions to travel in semicircular paths. The radius of these paths is
dependent on the mass-to-charge ratio of the ions.
Lighter isotopes, such as ²³⁵U, will have a smaller radius of curvature compared to heavier
isotopes like ²³⁸U. ²³⁶U, with an intermediate mass, will follow a path between that of ²³⁵U and
²³⁸U.

4. Collection:

Position collectors at the focal point of the semicircular paths for each isotope.
The separated ion beams of ²³⁵U, ²³⁶U, and ²³⁸U are captured in these individual collectors.
The process can be run in multiple stages to achieve higher isotopic purity.

5. Product Recovery and Analysis:

Chemically recover the collected uranium isotopes from the collectors.
Analyze the isotopic composition of the collected fractions using mass spectrometry to
determine the final enrichment of ²³⁶U.

Quantitative Data: Electromagnetic Separation of
Uranium-236
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The following table summarizes the results obtained from the electromagnetic separation of

neutron-irradiated uranium as documented in ORNL-1169.[1]

Product Fraction
Isotopic Abundance of ²³⁶U
(%)

Mass of Uranium
Recovered (mg)

Highly Enriched ²³⁶U 95 1800

By-product 1 25 22000

By-product 2 (enriched in ²³⁵U) Not specified 1100000 (99.7% ²³⁵U)

Other Analytical Techniques Relevant to Uranium-
236
While direct, preparative separation of ²³⁶U using other methods is not well-documented in

publicly available literature, several analytical techniques are crucial for its quantification and

can achieve some degree of isotopic separation, primarily for analytical purposes.

Mass Spectrometry Techniques
Modern mass spectrometry techniques offer high sensitivity and precision for the measurement

of uranium isotopes, including the minor isotope ²³⁶U. While primarily analytical, these

instruments separate isotopes based on their mass-to-charge ratio.

Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS): This

technique is widely used for precise and accurate measurement of uranium isotope ratios.[2]

[3][4] It can be used to determine the isotopic composition of uranium samples after they

have been purified from their matrix using techniques like ion exchange chromatography.[2]

[3][4][5]

Accelerator Mass Spectrometry (AMS): AMS is an ultra-sensitive technique capable of

detecting very low concentrations of long-lived radionuclides, including ²³⁶U.[5] It is often

used for environmental and nuclear safeguards applications where the amount of ²³⁶U is

extremely small.
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Note: For both MC-ICP-MS and AMS, the initial "separation" step involves the chemical

purification of uranium from the sample matrix, not the separation of uranium isotopes from

each other. The isotopic separation occurs within the mass spectrometer itself for analytical

measurement.

Chromatographic Techniques
Chromatographic methods for uranium isotope separation have been explored, but they

generally exhibit very small separation factors, making them challenging for significant

enrichment of minor isotopes like ²³⁶U in a single pass.

Ion-Exchange Chromatography: Research has been conducted on the use of anion-

exchange resins for the separation of uranium isotopes.[4] The separation is based on small

differences in the chemical equilibrium of the isotopes between the stationary resin phase

and the mobile eluent phase. Continuous annular chromatography has been proposed as a

more efficient method for this type of separation.[4]

Laser-Based Techniques
Laser Isotope Separation (LIS) methods are designed for large-scale enrichment of uranium,

primarily focusing on increasing the concentration of fissile ²³⁵U.

Atomic Vapor Laser Isotope Separation (AVLIS): This method uses lasers tuned to

selectively ionize ²³⁵U atoms from a vaporized uranium stream.[6][7][8] The ionized ²³⁵U is

then separated using an electric field. In principle, the lasers could be tuned to selectively

ionize ²³⁶U, but detailed protocols for this specific application are not readily available.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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